Cas no 38614-23-2 (3-Heptanone, 7-bromo-)

• Product Name: 3-Heptanone, 7-bromo-
• CAS No: 38614-23-2
• MF: C₇H₁₃BrO
• MW: 193.081521749496
• CID: 1491072
• PubChem ID: 11805576
• Update Time: 2025-04-21

3-Heptanone, 7-bromo- Chemical and Physical Properties

Names and Identifiers

• 3-Heptanone, 7-bromo-
• F81325
• 7-BROMO-HEPTAN-3-ONE
• 38614-23-2
• 7-bromoheptan-3-one
• 7-bromo-3-heptanone

• Inchi： 1S/C7H13BrO/c1-2-7(9)5-3-4-6-8/h2-6H2,1H3
• InChI Key： KHSRQYUBJCVZPX-UHFFFAOYSA-N
• SMILES： BrCCCCC(CC)=O

Computed Properties

• Exact Mass: 192.01499
• Monoisotopic Mass: 192.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07